2-Bromo-5-cyclopropoxyisonicotinamide

• Molecular Formula: C9H9BrN2O2
• Molecular Weight: 257.08 g/mol
• IUPAC Name: 2-bromo-5-cyclopropyloxypyridine-4-carboxamide
• InChI: InChI=1S/C9H9BrN2O2/c10-8-3-6(9(11)13)7(4-12-8)14-5-1-2-5/h3-5H,1-2H2,(H2,11,13)
• InChI Key: RJIJCFSCCZPHMO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CN=C(C=C2C(=O)N)Br

Description

2-Bromo-5-cyclopropoxyisonicotinamide is a pyridine derivative characterized by a bromine atom at position 2, a cyclopropoxy group at position 5, and an amide functional group. The cyclopropoxy group introduces steric and electronic effects distinct from smaller alkoxy groups (e.g., methoxy), while the amide moiety enhances hydrogen-bonding capacity and metabolic stability compared to carboxylic acids or esters .

Comparison with Similar Compounds

Structural and Functional Group Analysis

Key analogs and their properties are summarized below:

Compound Name	Substituents (Position)	Molecular Formula	MW	Key Functional Groups	Notable Properties	References
3-Bromo-5-methoxypyridine	Br (3), OMe (5)	C₆H₆BrNO	188.02	Ether, Bromine	Smaller, higher volatility
2-Amino-5-bromoisonicotinic acid	NH₂ (2), Br (5), COOH	C₆H₅BrN₂O₂	233.03	Amino, Carboxylic Acid	High solubility, acidic
2-Bromo-5-chloroisonicotinic acid	Br (2), Cl (5), COOH	C₆H₃BrClNO₂	236.45	Carboxylic Acid, Halogens	High acidity, moderate lipo.
5-Bromo-2-chloro-N-(2-cyclopropylethyl)isonicotinamide	Br (5), Cl (2), cyclopropylethylamide	C₁₁H₁₂BrClN₂O	303.58	Amide, Halogens	Lipophilic, steric bulk

Notes:

• Cyclopropoxy vs.
• Amide vs. Carboxylic Acid: The amide group in the target enhances metabolic stability relative to carboxylic acid derivatives (e.g., 2-amino-5-bromoisonicotinic acid), which may improve pharmacokinetics .
• Halogen Position Effects : Bromine at position 2 (target) versus position 5 (5-bromo-2-chloro analog) could modulate electronic effects on the pyridine ring, influencing reactivity and intermolecular interactions .